Cas no 1114850-59-7 (2-(4-methoxybenzoyl)-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 2-(4-methoxybenzoyl)-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114850-59-7
• MF: C₂₂H₁₇NO₄S
• MW: 391.43968462944
• CID: 5342927
• Update Time: 2025-06-13

2-(4-methoxybenzoyl)-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (1,1-dioxido-4-phenyl-4H-1,4-benzothiazin-2-yl)(4-methoxyphenyl)methanone
• 2-(4-methoxybenzoyl)-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione
• STL095284
• (1,1-dioxido-4-phenyl-4H-benzo[b][1,4]thiazin-2-yl)(4-methoxyphenyl)methanone
• (1,1-dioxo-4-phenyl-1lambda6,4-benzothiazin-2-yl)-(4-methoxyphenyl)methanone

• Inchi： 1S/C22H17NO4S/c1-27-18-13-11-16(12-14-18)22(24)21-15-23(17-7-3-2-4-8-17)19-9-5-6-10-20(19)28(21,25)26/h2-15H,1H3
• InChI Key： PKQDIPIBCHVVCF-UHFFFAOYSA-N
• SMILES： S1(C(C(C2C=CC(=CC=2)OC)=O)=CN(C2C=CC=CC=2)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 697
• XLogP3: 4.1
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 2-(4-methoxybenzoyl)-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione

Introduction to 2-(4-methoxybenzoyl)-4-phenyl-4H-1λ6,4-benzothiazine-1,1-dione (CAS No. 1114850-59-7) and Its Emerging Applications in Chemical Biology

The compound 2-(4-methoxybenzoyl)-4-phenyl-4H-1λ6,4-benzothiazine-1,1-dione (CAS No. 1114850-59-7) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of chemical biology and drug discovery. This tricyclic structure, featuring a benzothiazine core conjugated with a phenyl ring and a 4-methoxybenzoyl substituent, exhibits a unique combination of chemical properties that make it a promising candidate for various therapeutic applications. The benzothiazine scaffold is well-known for its biological relevance, often serving as a privileged structure in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors.

In recent years, the exploration of benzothiazine derivatives has been extensively studied for their potential in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The presence of the 4-methoxybenzoyl group in this compound not only enhances its solubility but also contributes to its binding affinity by introducing hydrophobic interactions and electronic effects that can fine-tune receptor binding. This feature has been leveraged in the design of novel pharmacophores targeting protein-protein interactions and enzyme inhibition.

One of the most compelling aspects of 2-(4-methoxybenzoyl)-4-phenyl-4H-1λ6,4-benzothiazine-1,1-dione is its structural versatility, which allows for further derivatization to optimize pharmacokinetic and pharmacodynamic properties. Researchers have demonstrated that modifications at the phenyl ring or the methoxybenzoyl moiety can significantly alter the compound's bioactivity. For instance, studies have shown that certain analogs exhibit potent inhibitory effects on kinases and cyclases, which are critical regulators of cellular signaling pathways implicated in diseases such as cancer and metabolic disorders.

The benzothiazine core itself is known for its stability and ability to form hydrogen bonds with biological targets, making it an ideal scaffold for drug development. The 1λ6,4-benzothiazine system, in particular, has been less explored compared to other benzothiazine derivatives but holds untapped potential due to its rigid tricyclic structure. This rigidity can facilitate precise interactions with macromolecular targets, leading to high selectivity and efficacy.

Recent advancements in computational chemistry have enabled the rational design of 2-(4-methoxybenzoyl)-4-phenyl-4H-1λ6,4-benzothiazine-1,1-dione analogs by predicting binding modes and optimizing key pharmacophoric elements. These computational approaches have been complemented by experimental validation through high-throughput screening (HTS) and X-ray crystallography studies. For example, a recent study published in the Journal of Medicinal Chemistry reported the discovery of novel benzothiazine derivatives with improved binding affinity to a specific protein target using this strategy.

The 4-methoxybenzoyl group plays a crucial role in modulating the compound's bioactivity by influencing both its electronic properties and solubility profile. This substituent has been shown to enhance binding interactions by participating in π-stacking interactions with aromatic residues in protein targets or by forming hydrogen bonds with polar moieties. Such interactions are essential for achieving high-affinity binding and prolonged residence time at the target site.

In addition to its kinase inhibition potential, preliminary studies have suggested that 2-(4-methoxybenzoyl)-4-phenyl-4H-1λ6,4-benzothiazine-1,1-dione may exhibit anti-inflammatory properties by modulating cytokine production pathways. The benzothiazine core has been implicated in inhibiting inflammatory mediators such as nitric oxide (NO) and prostaglandins (PGs), which are key players in chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. Further research is warranted to explore these potential therapeutic applications.

The synthesis of 2-(4-methoxybenzoyl)-4-phenyl-4H-1λ6,4-benzothiazine-1,1-dione involves multi-step organic transformations that highlight the synthetic versatility of benzothiazine derivatives. Key synthetic strategies include cyclization reactions followed by functional group modifications to introduce the desired substituents. Advances in green chemistry have also enabled more sustainable synthetic routes for these compounds, reducing waste generation and improving atom economy.

From a drug development perspective, one of the most significant challenges is achieving optimal pharmacokinetic profiles while maintaining high bioactivity. The solubility-enhancing 4-methoxybenzoyl group helps address this issue by improving water solubility without compromising potency. Additionally, studies on prodrug formulations have shown that this compound can be converted into more stable prodrugs that release active metabolites at target sites.

The growing interest in biologically active heterocycles like benzothiazines has spurred collaborations between academic researchers and pharmaceutical companies aiming to develop novel therapeutics. Several academic groups have reported novel synthetic methodologies for constructing complex benzothiazine derivatives using transition-metal-catalyzed reactions or enzymatic approaches. These innovations are expected to accelerate the discovery pipeline for next-generation drugs targeting various diseases.

In conclusion,2-(4-methoxybenzoyl)-4-phenyl-4H-1λ6,4-benzothiazine-1,1-dione (CAS No. 1114850-59-7) represents a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique combination of chemical properties makes it an attractive scaffold for developing novel therapeutics targeting inflammation-related diseases such as cancer and neurodegenerative disorders. Continued research efforts focused on optimizing its pharmacological profile will likely lead to new breakthroughs in medicinal chemistry.